![molecular formula C15H19NO2 B2650238 6-Ethyl-2,2,4-trimethyl-1,2-dihydroquinoline-8-carboxylic acid CAS No. 940980-94-9](/img/structure/B2650238.png)
6-Ethyl-2,2,4-trimethyl-1,2-dihydroquinoline-8-carboxylic acid
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Overview
Description
6-Ethyl-2,2,4-trimethyl-1,2-dihydroquinoline-8-carboxylic acid is a chemical compound with the molecular formula C14H19N . It can be found in complex articles, with no release intended: vehicles, machinery, mechanical appliances and electrical/electronic products (e.g. computers, cameras, lamps, refrigerators, washing machines) and electrical batteries and accumulators .
Scientific Research Applications
Antibacterial Activity
Quinoline derivatives have been studied for their antibacterial properties. A study on the structure-activity relationships of antibacterial 1-alkyl-1,4-dihydro-4-oxoquinoline-3-carboxylic acids, including various substitutions, showed significant activities against both Gram-positive and Gram-negative bacteria. This highlights the potential of quinoline derivatives as antibacterial agents and the importance of structural modifications to enhance their activity (Koga et al., 1980).
Antioxidant Profile
The antioxidant capabilities of quinoline derivatives, including ethoxyquin and its analogs, have been extensively researched. A study examining the antioxidant profile of ethoxyquin and its analogs found that ethoxyquin was a potent inhibitor of peroxidation, highlighting its effectiveness as an antioxidant. This suggests that quinoline derivatives could be explored for their antioxidant potential in various applications (Kumar et al., 2007).
Synthetic Applications
Research into the synthesis of quinoline derivatives reveals a range of methodologies for creating various functionalized quinolines. For instance, the synthesis of ethyl 3-(aryldiazenyl)-7-oxo-dihydropyrido[2,3-f]quinoxaline-8-carboxylates demonstrates the versatility of quinoline derivatives in organic synthesis and their potential applications in medicinal chemistry (Zahra et al., 2007).
Cytotoxicity and Apoptosis Studies
Quinoline derivatives have also been studied for their cytotoxic effects. A study on ethoxyquin salts, structurally related to quinoline derivatives, assessed their cytotoxicity and ability to induce apoptosis in human lymphocytes. These findings could be relevant for understanding the cellular interactions and potential therapeutic applications of quinoline derivatives (Blaszczyk & Skolimowski, 2007).
Safety and Hazards
This substance can be found in complex articles, with no release intended: vehicles, machinery, mechanical appliances and electrical/electronic products (e.g. computers, cameras, lamps, refrigerators, washing machines) and electrical batteries and accumulators . Specific safety and hazard information is not directly available from the search results.
properties
IUPAC Name |
6-ethyl-2,2,4-trimethyl-1H-quinoline-8-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19NO2/c1-5-10-6-11-9(2)8-15(3,4)16-13(11)12(7-10)14(17)18/h6-8,16H,5H2,1-4H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NYBZVKNLJUZWBV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC2=C(C(=C1)C(=O)O)NC(C=C2C)(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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